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Compound of Interest

Compound Name: Triallylmethylsilane

Cat. No.: B074649 Get Quote

An In-depth Exploration of a Versatile Organosilicon
Compound for Researchers, Scientists, and Drug
Development Professionals
Triallylmethylsilane, a key organosilicon compound, presents a versatile platform for a

multitude of applications in organic synthesis and polymer chemistry. This guide provides a

comprehensive overview of its fundamental properties, synthesis, characterization, and diverse

applications, grounded in established scientific principles and practical insights.

Core Properties of Triallylmethylsilane
A foundational understanding of a chemical compound begins with its essential identifiers and

physical characteristics. Triallylmethylsilane is no exception.
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Property Value Source(s)

CAS Number 1112-91-0 [1][2]

Molecular Formula C10H18Si [1][2]

Molecular Weight 166.34 g/mol [1][2]

Appearance Transparent liquid [1][2]

Boiling Point 95 °C (52 mmHg) [1][2]

Density 0.775 g/cm³ [1][2]

Flash Point 22 °C [1][2]

Synthesis of Triallylmethylsilane: A Practical
Approach
The synthesis of triallylmethylsilane is most commonly and efficiently achieved through the

Grignard reaction. This method involves the reaction of a suitable chlorosilane with an allyl

Grignard reagent, offering a reliable route to the desired product. The causality behind this

choice of reaction lies in the high nucleophilicity of the Grignard reagent, which readily attacks

the electrophilic silicon center of the chlorosilane, leading to the formation of a stable carbon-

silicon bond.

Experimental Protocol: Synthesis via Grignard Reaction
This protocol outlines a standard laboratory procedure for the synthesis of

triallylmethylsilane.

Materials:

Methyltrichlorosilane (CH₃SiCl₃)

Magnesium turnings

Allyl bromide (CH₂=CHCH₂Br)

Anhydrous diethyl ether
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Anhydrous toluene

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Procedure:

Preparation of Allylmagnesium Bromide (Grignard Reagent):

In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel,

and a magnetic stirrer, place magnesium turnings.

Add a small crystal of iodine to activate the magnesium surface.

Add a solution of allyl bromide in anhydrous diethyl ether dropwise from the dropping

funnel. The reaction is exothermic and should be controlled by the rate of addition.

After the addition is complete, reflux the mixture for 30 minutes to ensure complete

formation of the Grignard reagent.

Reaction with Methyltrichlorosilane:

Cool the Grignard reagent solution in an ice bath.

Add a solution of methyltrichlorosilane in anhydrous diethyl ether dropwise to the cooled

Grignard reagent. A white precipitate of magnesium salts will form.

After the addition is complete, allow the mixture to warm to room temperature and stir for

an additional 2 hours.

Work-up and Purification:

Carefully quench the reaction by the slow addition of a saturated aqueous ammonium

chloride solution.

Separate the organic layer and extract the aqueous layer with diethyl ether.
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Combine the organic layers and dry over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent by rotary evaporation.

Purify the crude product by fractional distillation under reduced pressure to obtain pure

triallylmethylsilane.

Caption: Workflow for the synthesis of triallylmethylsilane.

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural

elucidation of organic compounds. While specific spectra for triallylmethylsilane are not

readily available in public databases, the expected chemical shifts can be predicted based on

the structure and comparison with similar compounds like allyltrimethylsilane.

Expected ¹H NMR (CDCl₃, 300 MHz):

δ 5.8-6.0 ppm (m, 3H): Protons on the internal carbon of the allyl groups (-CH=).

δ 4.8-5.0 ppm (m, 6H): Terminal protons of the allyl groups (=CH₂).

δ 1.5-1.7 ppm (d, 6H): Protons on the methylene groups adjacent to the silicon atom (-Si-

CH₂-).

δ 0.0-0.1 ppm (s, 3H): Protons of the methyl group attached to the silicon atom (Si-CH₃).

Expected ¹³C NMR (CDCl₃, 75 MHz):

δ 134-135 ppm: Internal carbons of the allyl groups (-CH=).

δ 114-115 ppm: Terminal carbons of the allyl groups (=CH₂).

δ 20-22 ppm: Methylene carbons adjacent to the silicon atom (-Si-CH₂-).

δ -5 to -7 ppm: Methyl carbon attached to the silicon atom (Si-CH₃).

Applications in Polymer Chemistry
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The presence of three reactive allyl groups makes triallylmethylsilane a valuable monomer

and crosslinking agent in polymer synthesis.

Crosslinking Agent in Silicone Elastomers
Triallylmethylsilane can be incorporated into silicone polymer backbones to introduce

pendant allyl groups. These groups can then undergo crosslinking reactions, typically through

hydrosilylation with a silicon hydride-containing crosslinker, to form a stable three-dimensional

network. This process is fundamental to the curing of some silicone elastomers, imparting them

with enhanced mechanical strength, thermal stability, and chemical resistance.[3][4][5][6][7]

Caption: Crosslinking of silicone polymers using triallylmethylsilane.

Monomer in Radical Polymerization
The allyl groups of triallylmethylsilane can participate in radical polymerization, although they

are generally less reactive than vinyl monomers.[8][9][10][11] This can lead to the formation of

highly crosslinked polymers or the incorporation of silicon-containing moieties into polymer

chains, thereby modifying the properties of the final material. The resulting polymers may

exhibit improved thermal stability and hydrophobicity.

Applications in Organic Synthesis
The reactivity of the allyl groups in triallylmethylsilane also makes it a useful reagent in

organic synthesis.

Thiol-Ene Click Chemistry
The allyl groups of triallylmethylsilane are excellent substrates for the thiol-ene "click"

reaction.[12][13][14][15] This reaction, which proceeds via a radical mechanism, allows for the

efficient and regioselective addition of thiols across the double bonds. This provides a powerful

method for the functionalization of the silane with a wide variety of sulfur-containing molecules,

opening up avenues for the synthesis of novel organosilicon compounds with tailored

properties.[2][12][13][14][15]

Caption: Thiol-ene reaction with triallylmethylsilane.
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Safety and Handling
Triallylmethylsilane is a flammable liquid and should be handled in a well-ventilated fume

hood. Appropriate personal protective equipment, including safety glasses, gloves, and a lab

coat, should be worn. It is important to avoid contact with skin and eyes and to prevent

inhalation of vapors. Store in a cool, dry place away from sources of ignition.

Conclusion
Triallylmethylsilane is a versatile and valuable compound for researchers in both polymer

chemistry and organic synthesis. Its trifunctional nature allows for its use as a crosslinking

agent to enhance the properties of silicone elastomers and as a monomer for the creation of

novel silicon-containing polymers. Furthermore, its reactivity in thiol-ene click chemistry

provides a robust platform for the synthesis of functionalized organosilanes. A thorough

understanding of its synthesis, characterization, and reactivity is key to unlocking its full

potential in the development of advanced materials and complex molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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